Cas no 863238-73-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole is a synthetic compound known for its unique chemical properties. This pyrazole derivative offers high purity and excellent stability, making it suitable for various applications in organic synthesis, particularly in the construction of complex molecules. Its distinct boron-containing moiety enhances its reactivity, providing a valuable tool for chemists working on innovative compounds.
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole structure
863238-73-7 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
CAS No:863238-73-7
MF:C28H29BN2O2
MW:436.353067159653
MDL:MFCD10698507
CID:706543
Update Time:2025-10-31

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tritylpyrazole
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • QC-564
    • RB2082
    • 1-TRITYLPYRAZOLE-4-BORONIC ACID PINACOL ESTER
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIPHENYLMETHYL)PYRAZOLE
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole
    • 4-(4,4,5,5-Tetramethyl-(1,3,2)dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • 1-T
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole (ACI)
    • 1-Trityl-4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazole
    • MDL： MFCD10698507
    • Inchi： 1S/C28H29BN2O2/c1-26(2)27(3,4)33-29(32-26)25-20-30-31(21-25)28(22-14-8-5-9-15-22,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-21H,1-4H3
    • InChI Key： NJVKYFHOQLLDHU-UHFFFAOYSA-N
    • SMILES： N1N(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 436.23200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 589
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 587.3℃ at 760 mmHg
  • PSA: 36.28000
  • LogP: 5.02250

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136985-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 95+%
1g
 $99 2021-08-05
Chemenu
CM136985-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 95+%
5g
 $253 2021-08-05
Chemenu
CM136985-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 95+%
10g
 $542 2021-08-05
Ambeed
A178466-250mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 97%
250mg
 $19.0 2025-04-16
Ambeed
A178466-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 97%
1g
 $41.0 2025-04-16
Ambeed
A178466-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 97%
5g
 $158.0 2025-04-16
Ambeed
A178466-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 97%
10g
 $301.0 2025-04-16
Ambeed
A178466-25g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
 863238-73-7 97%
25g
 $627.0 2025-04-16
abcr
AB436670-250 mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole, 95%; .
 863238-73-7 95%
250mg
 €107.20 2023-06-16
abcr
AB436670-1 g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole, 95%; .
 863238-73-7 95%
1g
 €157.90 2023-06-16

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Production Method

Production Method 1

95162-14-4 95162-14-4
73183-34-3 73183-34-3
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Production Method 2

76-83-5 76-83-5
269410-08-4 269410-08-4
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; rt → reflux; 30 min, reflux
1.2 2 h, reflux; reflux → rt
1.3 Reagents: Water ;  cooled
Reference
A base-resistant metalloporphyrin metal-organic framework for C-H bond halogenation
Lv, Xiu-Liang; et al, Journal of the American Chemical Society, 2017, 139(1), 211-217

Production Method 3

76-09-5 76-09-5
95162-14-4 95162-14-4
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Water ;  rt → -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
1.3 30 min, rt
1.4 Reagents: Acetic acid ;  30 min, rt
Reference
Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk
Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Production Method 4

76-83-5 76-83-5
2075-45-8 2075-45-8
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  3 h, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Production Method 5

76-83-5 76-83-5
2075-45-8 2075-45-8
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ,  Water ;  0 °C; overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Water ;  rt → -78 °C; 30 min, -78 °C
2.2 Reagents: Triisopropyl borate ;  -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
2.3 30 min, rt
2.4 Reagents: Acetic acid ;  30 min, rt
Reference
Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk
Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Production Method 6

288-13-1 288-13-1
863238-73-7 863238-73-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Water ;  16 h, rt
2.1 Reagents: Triethylamine Solvents: Diethyl ether ;  3 h, rt
3.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Raw materials

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Preparation Products

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Suppliers

Amadis Chemical Company Limited
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(CAS:863238-73-7)4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
Order Number:A854599
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:51
Price ($):247.0/579.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:863238-73-7)4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
A854599
Purity:99%/99%
Quantity:10g/25g
Price ($):247.0/579.0
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